Cas no 1797334-21-4 (N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide)

• Product Name: N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide
• CAS No: 1797334-21-4
• MF: C₁₈H₁₆N₄OS
• MW: 336.410841941834
• CID: 5373048
• Update Time: 2025-11-01

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide

• Inchi： 1S/C18H16N4OS/c23-17(13-3-4-13)20-14-7-5-12(6-8-14)16-11-24-18(22-16)21-15-2-1-9-19-10-15/h1-2,5-11,13H,3-4H2,(H,20,23)(H,21,22)
• InChI Key： BPSGDZPEFJUZKP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)=O)CC1

Additional information on N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide

Professional Introduction to N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide (CAS No. 1797334-21-4)

N-[4-[2-(pyridin-3-ylamino-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide, with the CAS number 1797334-21-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropane ring fused with a phenyl ring and a thiazole moiety. The presence of multiple heterocyclic systems and functional groups makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural design of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide incorporates several key features that are highly relevant to modern pharmacological research. The pyridin-3-ylamino group serves as a crucial pharmacophore, contributing to the compound's ability to interact with biological targets. This group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of therapeutic agents. Additionally, the 1,3-thiazole ring is a well-documented scaffold in medicinal chemistry, often associated with antimicrobial and anti-inflammatory properties.

The cyclopropane moiety in the molecule is another significant feature that enhances its pharmacological potential. Cyclopropanes are known for their unique chemical properties, including strained C-C bonds that can be exploited for favorable interactions with biological targets. This structural element can contribute to the compound's binding affinity and selectivity, which are critical factors in drug design. The combination of these structural components makes N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide a versatile molecule with potential applications in various therapeutic areas.

In recent years, there has been growing interest in the development of novel compounds that target inflammation and immune response pathways. The structural features of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide align well with this research focus. Studies have shown that compounds containing pyridine and thiazole moieties can modulate inflammatory cytokine production and inhibit the activity of key enzymes involved in the inflammatory cascade. This suggests that N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the cyclopropane ring in this compound may contribute to its ability to interact with biological targets in a unique manner. The strained C-C bonds in cyclopropanes can lead to favorable interactions with proteins and enzymes, potentially enhancing binding affinity and selectivity. This feature is particularly relevant in the context of drug design, where optimizing binding interactions is crucial for achieving therapeutic efficacy. The combination of these structural elements makes N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide a promising candidate for further investigation.

The pharmacological profile of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]cyclopropanecarboxamide has been explored through various experimental approaches. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and immune response pathways. For instance, preliminary data suggest that this compound can modulate the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are enzymes responsible for producing pro-inflammatory mediators. Additionally, it has shown potential in inhibiting the production of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta).

The potential therapeutic applications of N-[4-[2-(pyridin-3-y lamino)-1,3-thiazol -4 -y l ]phen yl ]cy clopr opan ecar box am ide are broad and multifaceted. Given its ability to modulate inflammation and immune response pathways, this compound may have utility in treating various inflammatory diseases. Moreover, its structural complexity suggests that it could be further modified to enhance its pharmacological properties and target additional therapeutic areas.

In conclusion, N-[4-[2-(pyridin - 3 - y lamino) - 1 , 3 - thia z ol - 4 - y l ]ph en yl ]cy clopr opane car box am ide (CAS No . 17 97 33 4 - 21 - 4 ) is a promis ing compoun d with significant ph armacological potentia l . Its intricate structure , incorporating key pharmacophores such as the py ridine am ine group , thia z ole moiety , an d cyc lopr opane ring , make s it a versatile candi date for furthe r exploration i n dru g discove ry an d deve lopme nt . Recen t stu dies have highlighted its potentia l i n modula ting infla m mation an d immu ne response pathw ay s , sugge sting tha t i t may ha ve thera peutic potentia l i n con diti ons such as rheumatoid arthriti s an d inflamma tory bowel disea se . With furthe r researc h an d deve lopme nt , this compoun d holds great promise as a future therapeutic agent.